5-(2-Aminoethyl)-N,N-dimethylpyridin-2-amine
Overview
Description
Molecular Structure Analysis
The molecular structure of “5-(2-Aminoethyl)-N,N-dimethylpyridin-2-amine” can be predicted based on its name. It likely contains a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom . The “5-(2-Aminoethyl)” part suggests that an ethylamine group is attached to the 5-position of the pyridine ring. The “N,N-dimethyl” part indicates that the nitrogen atom in the ethylamine group is bonded to two methyl groups .
Scientific Research Applications
Synthesis of Organic Compounds
This compound is used in the synthesis of various organic compounds. For instance, it has been used in the synthesis of N-p-(Dimethylamino)-N′-(p-dimethylaminobenzylidene)-N,N′′-diphenylbenzohydrazonohydrazide . This derivative has been shown to have high antiradical and cytoprotective activity .
Proteomics Research
The compound is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This field is integral to understanding many biological processes.
Semiconductor Thin Film Studies
The compound has been used in the synthesis of 9-[(5-nitropyridin-2-aminoethyl) iminiomethyl]-anthracene (NAMA), an organic semiconductor . The optical properties of NAMA have been studied in detail, and it has been used in diode applications .
Optical Properties Research
The compound has been used in the investigation of optical properties of materials . For example, the optical band gap energy of the film was found as 2.72 eV from standard optical analysis .
Diode Applications
The compound has been used in diode applications . Specifically, the Au/NAMA/n-Si/In Schottky diode was fabricated to determine the electrical parameters .
Synthesis of Dyes
The compound is used in the synthesis of dyes . Dyes have a wide range of applications, from textiles to food coloring.
Generation of Polymers
The compound is used in the generation of polymers . Polymers have a wide range of applications, from plastics to coatings.
Production of Surfactants and Catalysts
The compound is used in the production of surfactants and catalysts . Surfactants are used in a variety of industries, including cleaning products and cosmetics, while catalysts are used to speed up chemical reactions.
Future Directions
The future directions for research on “5-(2-Aminoethyl)-N,N-dimethylpyridin-2-amine” could involve further exploration of its synthesis, properties, and potential applications. Given the wide range of biological activities exhibited by amines and pyridine derivatives, this compound could potentially be of interest in fields such as medicinal chemistry and drug discovery . Further studies could also explore its physical and chemical properties, and its safety profile .
properties
IUPAC Name |
5-(2-aminoethyl)-N,N-dimethylpyridin-2-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15N3/c1-12(2)9-4-3-8(5-6-10)7-11-9/h3-4,7H,5-6,10H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AHADOMJOEYYNBS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC=C(C=C1)CCN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(2-Aminoethyl)-N,N-dimethylpyridin-2-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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